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Compound of Interest

Compound Name: BMS-794833

Cat. No.: B606251 Get Quote

Technical Support Center: BMS-794833
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of BMS-794833, a potent dual inhibitor

of c-Met and VEGFR2. The following sections offer troubleshooting advice and frequently

asked questions to help prevent compound precipitation in culture media and ensure

experimental success.

Frequently Asked Questions (FAQs)
Q1: What is BMS-794833 and what is its mechanism of action?

BMS-794833 is a potent, ATP-competitive small molecule inhibitor that targets both the c-Met

(also known as hepatocyte growth factor receptor, HGFR) and Vascular Endothelial Growth

Factor Receptor 2 (VEGFR2) tyrosine kinases.[1][2][3] It exhibits high potency with IC50 values

of 1.7 nM for c-Met and 15 nM for VEGFR2.[1][2][4][5] By inhibiting these receptors, BMS-
794833 can block downstream signaling pathways, such as the MAPK/RAS and PI3K/AKT

cascades, which are crucial for tumor cell proliferation, survival, migration, and angiogenesis.[6]

[7][8] The compound also shows inhibitory activity against other kinases like Ron, Axl, and Flt3.

[1][3][4]

Q2: What is the primary solvent and recommended stock solution concentration for BMS-
794833?
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The recommended solvent for BMS-794833 is dimethyl sulfoxide (DMSO).[1][4] It is highly

soluble in DMSO, with concentrations of 94 mg/mL (200.49 mM) or greater being achievable.[1]

[2] For practical laboratory use, preparing a stock solution of 10 mM in fresh, anhydrous DMSO

is a common starting point.[1]

Q3: How should BMS-794833 stock solutions be stored?

Stock solutions should be aliquoted into single-use volumes to avoid repeated freeze-thaw

cycles.[9][10] For long-term storage, aliquots should be kept at -80°C (stable for up to 2 years).

[2][9] For short-term storage, -20°C is suitable for up to one year.[2][9]

Q4: What is the final concentration of DMSO that is generally considered safe for cells in

culture?

To avoid solvent-induced cytotoxicity, the final concentration of DMSO in the culture medium

should generally be kept below 0.5%.[10] Many researchers aim for a final concentration of

0.1% or lower. It is crucial to include a vehicle control (media with the same final concentration

of DMSO) in all experiments to account for any effects of the solvent itself.

Troubleshooting Guide: Preventing Precipitation in
Culture Media
Precipitation of BMS-794833 in your culture media can lead to inconsistent and unreliable

experimental results. The following guide addresses common causes and provides step-by-

step solutions.
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Possible Cause Troubleshooting Steps & Recommendations

High Final Compound Concentration

BMS-794833 is poorly soluble in aqueous

solutions like culture media.[5] Exceeding its

solubility limit is the most common cause of

precipitation. • Solution: Perform a dose-

response experiment to determine the optimal,

non-precipitating concentration range for your

specific cell line and media. Start with

concentrations reported in the literature (e.g.,

IC50 of 39 nM for GTL-16 cells) and increase

gradually.[1][2]

Improper Dilution Method

Adding a small volume of highly concentrated

DMSO stock directly into a large volume of

aqueous media can cause the compound to

"crash out" of solution. • Solution: Use a serial

dilution method. First, perform an intermediate

dilution of the DMSO stock solution in pre-

warmed (37°C) culture medium. Mix this

intermediate dilution thoroughly by gentle

vortexing or inversion before adding it to the

final culture plate.[3]

Low Temperature of Media

The solubility of many compounds, including

BMS-794833, decreases at lower temperatures.

Adding the compound to cold media can

promote precipitation. • Solution: Always use

culture media that has been pre-warmed to

37°C before adding the compound.[11] If

precipitation occurs, gentle warming of the

solution to 37°C may help redissolve the

compound.[2][12]

Interaction with Media Components Components in serum (like proteins) or complex

media formulations can sometimes interact with

small molecules, reducing their solubility.[13] •

Solution: Prepare the final working solution in a

smaller volume of serum-free media first, mix
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well, and then add this to the cells or to the final

volume of complete (serum-containing) media.

Observe for any immediate signs of

precipitation.

High Final DMSO Concentration

While DMSO aids initial solubility, a high final

concentration can alter the properties of the

culture medium, potentially impacting compound

stability. • Solution: Ensure the final DMSO

concentration in your culture is kept as low as

possible, ideally ≤0.1% and not exceeding 0.5%.

[10] This may require preparing a lower

concentration stock solution for your

experiments.

pH of the Media

The pH of the culture medium can influence the

charge state and solubility of a compound. •

Solution: Ensure your culture medium is

properly buffered and that the pH is within the

optimal physiological range (typically 7.2-7.4)

before adding the inhibitor.

Data Summary
BMS-794833 Solubility and Potency
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Parameter Value
Solvent /
Conditions

Source

Solubility
≥ 100 mg/mL (213.29

mM)
DMSO [2]

Solubility
94 mg/mL (200.49

mM)
DMSO [1]

Solubility 17 mg/mL DMF [4]

Solubility Insoluble Water, Ethanol [5]

IC50 (c-Met) 1.7 nM Kinase Assay [1][2][4]

IC50 (VEGFR2) 15 nM Kinase Assay [1][2][4]

IC50 (Cell-based) 39 nM
GTL-16 Gastric

Carcinoma Cells
[1][2][4]

Experimental Protocols
Protocol 1: Preparation of 10 mM BMS-794833 Stock
Solution

Preparation: Allow the vial of powdered BMS-794833 (MW: 468.84 g/mol ) and a vial of

anhydrous DMSO to equilibrate to room temperature.

Calculation: To prepare a 10 mM stock solution, dissolve 4.69 mg of BMS-794833 in 1 mL of

DMSO. Adjust volumes as needed based on the amount of powder.

Dissolution: Add the calculated volume of fresh, anhydrous DMSO to the vial containing the

BMS-794833 powder.

Mixing: Vortex the solution thoroughly until all the powder is completely dissolved. If needed,

gentle warming to 37°C or brief sonication can be used to aid dissolution.[2]

Aliquoting & Storage: Dispense the stock solution into single-use, sterile microcentrifuge

tubes. Store the aliquots at -80°C for long-term use.
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Protocol 2: Preparation of Final Working Concentration
in Culture Media (Example: 100 nM)
This protocol is designed to minimize precipitation during dilution.

Pre-warm Media: Ensure your complete cell culture medium (containing serum and other

supplements) is pre-warmed to 37°C.

Thaw Stock: Thaw one aliquot of the 10 mM BMS-794833 stock solution at room

temperature.

Prepare Intermediate Dilution (100X): Prepare a 10 µM intermediate solution. To do this,

dilute the 10 mM stock solution 1:1000 in pre-warmed media. For example, add 1 µL of the

10 mM stock to 999 µL of pre-warmed media. Mix immediately and thoroughly by gentle

vortexing.

Prepare Final Dilution: Add the 10 µM intermediate solution to your cell culture plates to

achieve the final desired concentration of 100 nM. For example, add 10 µL of the 10 µM

intermediate solution to 990 µL of media in a well of a 24-well plate (for a final volume of 1

mL).

Vehicle Control: Prepare a parallel control culture by adding the same volume of a DMSO-

media mixture (prepared in the same dilution steps but without the compound) to ensure the

final DMSO concentration is identical.

Incubate and Observe: Gently swirl the plate to ensure even distribution of the compound.

Visually inspect the wells under a microscope for any signs of precipitation immediately after

addition and before placing them in the incubator.

Visualizations
Signaling Pathway Inhibition by BMS-794833
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Caption: BMS-794833 inhibits c-Met and VEGFR2 signaling pathways.

Experimental Workflow for Compound Preparation
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Caption: Workflow for preparing BMS-794833 working solutions.
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Troubleshooting Logic for Precipitation
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in Culture Media
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No
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Action: Always pre-warm
media before adding compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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